Cas no 2137814-85-6 (2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one
• CAS No: 2137814-85-6
• MF: C₉H₁₂FN₃O
• MW: 197.209485054016
• CID: 6184066
• PubChem ID: 165442363
• Update Time: 2025-08-05

2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-635685
• 2-(azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one
• 2137814-85-6
• 2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C9H12FN3O/c1-2-6-7(10)8(14)12-9(11-6)13-4-3-5-13/h2-5H2,1H3,(H,11,12,14)
• InChI Key： PRIILEPVOAWJML-UHFFFAOYSA-N
• SMILES： FC1C(NC(=NC=1CC)N1CCC1)=O

Computed Properties

• Exact Mass: 197.09644018g/mol
• Monoisotopic Mass: 197.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one

Professional Introduction to Compound with CAS No. 2137814-85-6 and Product Name: 2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one

The compound identified by the CAS number 2137814-85-6 and the product name 2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the pyrimidine class, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of an azetidine ring fused with a dihydropyrimidine core, coupled with fluorine and ethyl substituents, endows it with unique chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for new drug entities with improved pharmacokinetic profiles and target specificity. The compound in question exemplifies this trend, as its molecular architecture suggests interactions with biological targets that are critical in various disease pathways. Specifically, the 5-fluoro substituent is known to enhance metabolic stability and binding affinity, while the azetidin-1-yl moiety introduces conformational flexibility, which can be exploited to optimize drug-like properties.

Current research in pharmaceutical sciences has highlighted the importance of scaffold hopping—modifying existing molecular frameworks to discover new bioactive compounds. The structure of 2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one aligns well with this strategy, as it combines elements from multiple heterocyclic systems. This approach has led to the identification of several lead compounds with potential applications in oncology, inflammation, and infectious diseases. The dihydropyrimidine core is particularly relevant, as it is a common pharmacophore in kinase inhibitors and other therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrimidine derivatives are well-documented for their ability to interact with enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathogenesis. The 6-ethyl group in the molecule may serve as a steric anchor, improving binding interactions with target proteins. Furthermore, computational studies have suggested that fluorinated pyrimidines exhibit enhanced binding affinities due to favorable dipole interactions and hydrophobic effects. These insights have guided the optimization of analogs derived from 2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one to improve their pharmacological profiles.

Recent advances in crystallography have provided valuable insights into the binding modes of heterocyclic compounds. Structural determinations of complexes between molecules like 2-(Azetidin-1-yl)-6-ethyl-5-fluoro-3,4-dihydropyrimidin-4-one and their biological targets have revealed key interactions that can be leveraged for drug design. For instance, the azetidine ring can adopt multiple conformations, allowing for versatile interactions with pockets on enzymes or receptors. This flexibility is particularly advantageous when designing molecules that must navigate complex biological environments.

The synthesis of this compound also showcases modern techniques in organic chemistry that enable efficient construction of complex scaffolds. Multi-step synthetic routes have been developed that highlight the utility of transition-metal catalysis and novel coupling strategies. These methods not only facilitate access to 2-(Azetidin-1-y l)-6 -ethyl -5 -fluoro -3 , 4 -dih ydrop y rim idin -4 -one but also provide a platform for generating libraries of related compounds for high-throughput screening.

In conclusion, the compound with CAS no. 2137814 -85 -6 represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new biological targets and mechanisms of action, molecules like 2-(Azetidin -1 -yl ) -6 -ethyl -5 -fluoro -3 , 4 -dih ydrop y rim idin -4 -one will undoubtedly play a crucial role in developing next-generation therapeutics.